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Abstract
This technical guide provides an in-depth overview of cuprous cyanide (CuCN), a versatile and

crucial reagent in modern chemistry. With the CAS Registry Number 544-92-3, this inorganic

compound is a cornerstone in the synthesis of nitriles and the formation of organocuprates,

both of which are pivotal in the development of pharmaceuticals and other complex organic

molecules. This document consolidates essential quantitative data, detailed experimental

protocols for its primary applications, and visual representations of key chemical

transformations to serve as a comprehensive resource for the scientific community.

Chemical and Physical Properties
Cuprous cyanide is an off-white to pale yellow or greenish powder, a color variation often

attributed to the presence of Cu(II) impurities.[1][2][3][4] It is an inorganic coordination polymer

with the chemical formula CuCN.[1]

Quantitative Data Summary
The following tables summarize the key physical, chemical, and toxicological properties of

cuprous cyanide.
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Identifier Value Reference

CAS Registry Number 544-92-3 [1][5][6][7][8]

Molecular Formula CuCN [1][4][6][7]

Molecular Weight 89.56 g/mol [1][3][4][6][7]

IUPAC Name Copper(I) cyanide [1][3]

Synonyms
Cuprous cyanide, Copper

cyanide
[1][6][7]

Physical Property Value Reference

Appearance

Off-white / pale yellow /

greenish powder/crystalline

solid

[1][2][3][4][9]

Melting Point 474 °C (885 °F; 747 K) [1][4][6][9]

Density 2.92 g/cm³ [1][4][6][9]

Solubility in Water
Negligible (Solubility Product

(Ksp): 3.47×10⁻²⁰)
[1][2][3][6]

Solubility in other solvents

Insoluble in ethanol and cold

dilute acids. Soluble in

aqueous ammonia, pyridine,

N-methylpyrrolidone, and

solutions containing excess

cyanide ions (e.g., KCN,

NaCN).

[1][2][6][9]

Crystal Structure

Exists in two polymorphs: a

low-temperature (LT-CuCN)

monoclinic form and a high-

temperature (HT-CuCN)

hexagonal form.

[1][9]
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Toxicological Data Value Reference

Oral LD50 (rat) 1265 mg/kg [4][10][11]

Hazard Statements

H300 (Fatal if swallowed),

H310 (Fatal in contact with

skin), H330 (Fatal if inhaled),

H410 (Very toxic to aquatic life

with long lasting effects)

[1]

Signal Word Danger [1]

Key Applications in Chemical Synthesis
Cuprous cyanide is a prominent reagent in organic chemistry, primarily utilized in the

Rosenmund–von Braun reaction for the synthesis of aryl nitriles and in the formation of

organocuprates for carbon-carbon bond formation.

The Rosenmund–von Braun Reaction
This reaction facilitates the conversion of aryl halides to aryl nitriles, a critical transformation in

the synthesis of many pharmaceuticals and agrochemicals. The reaction typically involves

heating an aryl halide with a stoichiometric amount of cuprous cyanide, often in a high-boiling

polar solvent like DMF, pyridine, or nitrobenzene.[12][13][14]

Reagents and Setup: In a reaction vessel equipped with a magnetic stirrer, condenser, and

nitrogen inlet, combine the aryl halide (1 equivalent) and cuprous cyanide (1.2-2

equivalents).

Solvent Addition: Add a high-boiling point aprotic polar solvent (e.g., DMF, NMP, or pyridine).

Reaction Conditions: Heat the reaction mixture to a high temperature (typically 150-200 °C)

under a nitrogen atmosphere.

Monitoring: Monitor the reaction progress using an appropriate analytical technique (e.g.,

TLC, GC-MS, or LC-MS).
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Work-up and Purification: Upon completion, cool the reaction mixture to room temperature.

Quench the reaction with an aqueous solution of a complexing agent for copper, such as

aqueous ammonia or a solution of ethylenediamine, to dissolve the copper salts. Extract the

product with an organic solvent. The organic layers are then combined, washed, dried, and

concentrated under reduced pressure. The crude product is purified by a suitable method,

such as column chromatography or recrystallization.

Note: Recent advancements have shown that the addition of ligands like L-proline can promote

the reaction at lower temperatures (80–120 °C), enhancing its applicability to sensitive

substrates.[15]

The mechanism of the Rosenmund–von Braun reaction is thought to involve the oxidative

addition of the aryl halide to a copper(I) species, forming a Cu(III) intermediate. This is followed

by reductive elimination to yield the aryl nitrile and regenerate a copper(I) species.[12]

Aryl Halide (Ar-X)

[Ar-Cu(III)(CN)X]

Oxidative Addition

CuCN

Aryl Nitrile (Ar-CN)Reductive Elimination

CuX

Click to download full resolution via product page

Caption: Mechanism of the Rosenmund–von Braun Reaction.

Formation and Reactions of Organocuprates
Cuprous cyanide is instrumental in the preparation of various organocuprate reagents,

including Gilman reagents (R₂CuLi) and higher-order cyanocuprates (R₂Cu(CN)Li₂).[1][16]

These reagents are highly valued for their ability to form new carbon-carbon bonds with high

selectivity and are generally less basic and more selective than their organolithium or Grignard

counterparts.[17]

Preparation of the Organolithium Reagent: Prepare the organolithium reagent (RLi) in an

appropriate solvent (e.g., diethyl ether or THF) under an inert atmosphere.
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Formation of the Cuprate: In a separate flask under an inert atmosphere, suspend cuprous

cyanide (1 equivalent) in anhydrous THF. Cool the suspension to a low temperature (typically

-78 °C). Slowly add the organolithium reagent (1 equivalent) to the CuCN suspension. Allow

the mixture to stir at this temperature for a period to ensure complete formation of the lower-

order cyanocuprate (RCu(CN)Li).

Reaction with Electrophile: To the freshly prepared cyanocuprate solution at -78 °C, add the

α,β-unsaturated ketone (1 equivalent) dissolved in anhydrous THF.

Quenching and Work-up: After the reaction is complete (monitored by TLC), quench the

reaction at low temperature by adding a saturated aqueous solution of ammonium chloride.

Allow the mixture to warm to room temperature.

Extraction and Purification: Extract the product with an organic solvent (e.g., diethyl ether).

The combined organic layers are washed with brine, dried over an anhydrous salt (e.g.,

MgSO₄ or Na₂SO₄), and concentrated in vacuo. The crude product is then purified by column

chromatography.
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Cuprate Preparation

Conjugate Addition
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Caption: General workflow for organocuprate formation and reaction.
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Safety and Handling
Cuprous cyanide is highly toxic and must be handled with extreme caution in a well-ventilated

fume hood.[3] It is fatal if swallowed, inhaled, or in contact with skin.[10] Contact with acids

liberates highly toxic hydrogen cyanide gas.[6][9][18] Appropriate personal protective

equipment (PPE), including gloves, a lab coat, and safety goggles, is mandatory. All waste

containing cuprous cyanide must be disposed of as hazardous waste according to institutional

and governmental regulations.

Conclusion
Cuprous cyanide remains an indispensable tool for chemists in research and industry. Its

unique reactivity in the synthesis of nitriles and as a precursor to a wide array of organocuprate

reagents solidifies its importance in the construction of complex molecular architectures,

including those with significant biological activity. A thorough understanding of its properties,

reaction protocols, and safety considerations, as outlined in this guide, is essential for its

effective and safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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